Cas no 1936706-08-9 (2-[3-(Difluoromethoxy)azetidin-1-yl]ethanol)

• Product Name: 2-[3-(Difluoromethoxy)azetidin-1-yl]ethanol
• CAS No: 1936706-08-9
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 5866677
• PubChem ID: 131227819
• Update Time: 2025-08-03

2-[3-(Difluoromethoxy)azetidin-1-yl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(difluoromethoxy)azetidin-1-yl]ethan-1-ol
• 1936706-08-9
• EN300-6328968
• 2-[3-(Difluoromethoxy)azetidin-1-yl]ethanol

• Inchi： 1S/C6H11F2NO2/c7-6(8)11-5-3-9(4-5)1-2-10/h5-6,10H,1-4H2
• InChI Key： OTTGGTOOQCAUMB-UHFFFAOYSA-N
• SMILES： FC(OC1CN(CCO)C1)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-[3-(Difluoromethoxy)azetidin-1-yl]ethanol

2-[3-(Difluoromethoxy)azetidin-1-yl]ethanol: A Comprehensive Overview

2-[3-(Difluoromethoxy)azetidin-1-yl]ethanol, with the CAS number 1936706-08-9, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as difluoromethoxy azetidine ethanol, is characterized by its unique structure, which combines an azetidine ring with a difluoromethoxy substituent and an ethanol group. Its structural features make it a valuable molecule for exploring various chemical reactions and applications.

The synthesis of 2-[3-(Difluoromethoxy)azetidin-1-yl]ethanol involves a series of intricate chemical transformations. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. One notable approach involves the use of transition metal catalysts, such as palladium complexes, to facilitate key coupling reactions. These advancements have not only streamlined the production process but also opened new avenues for exploring its potential in drug discovery.

In terms of applications, difluoromethoxy azetidine ethanol has shown promise in the development of bioactive molecules. Researchers have demonstrated its ability to act as a building block for constructing complex ring systems, which are essential components of many pharmacologically active compounds. For instance, its incorporation into heterocyclic frameworks has led to the creation of novel anti-inflammatory and antiviral agents.

The unique properties of this compound also extend to its physical and chemical characteristics. Studies have revealed that 2-[3-(Difluoromethoxy)azetidin-1-yl]ethanol exhibits excellent solubility in polar solvents, making it ideal for use in various solution-based reactions. Additionally, its stability under physiological conditions has been validated in recent in vitro experiments, further underscoring its suitability for biomedical applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the presence of the difluoromethoxy group significantly influences the electron distribution within the molecule, enhancing its reactivity towards nucleophilic substitutions. This understanding has been instrumental in designing more efficient synthetic strategies and predicting its behavior in different chemical environments.

In conclusion, 2-[3-(Difluoromethoxy)azetidin-1-yl]ethanol stands as a testament to the ingenuity of modern chemical research. Its structural versatility, combined with cutting-edge synthesis techniques and promising application potential, positions it as a key player in the development of innovative chemical entities. As research continues to unfold, this compound is expected to contribute even more significantly to the advancement of science and technology.